Cas no 2138164-74-4 (5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one
• CAS No: 2138164-74-4
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 5907172
• PubChem ID: 165464111
• Update Time: 2025-05-21

5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2138164-74-4
• EN300-790895
• 5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one

• Inchi： 1S/C12H14FNO2/c1-16-6-2-5-14-8-9-7-10(13)3-4-11(9)12(14)15/h3-4,7H,2,5-6,8H2,1H3
• InChI Key： XBYUCZASUZNHOH-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(N(CCCOC)CC=2C=1)=O

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one

5-Fluoro-2-(3-Methoxypropyl)-2,3-Dihydro-1H-Isoindol-1-One (CAS No. 2138164-74-4): An Emerging Compound in Pharmaceutical Research

5-Fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one (CAS No. 2138164-74-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of isoindolones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one is characterized by a fluoro-substituted isoindolone core and a 3-methoxypropyl side chain. The presence of the fluoro group and the methoxypropyl substituent imparts distinct chemical and biological properties to this compound, making it a promising candidate for further investigation.

Recent studies have highlighted the potential of 5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one has also demonstrated promising antiviral activity. Research has indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a valuable lead compound for the development of antiviral therapeutics.

The anticancer potential of 5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one has also been explored in preclinical studies. In vitro assays have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

To further validate its therapeutic potential, several in vivo studies have been conducted using animal models. These studies have demonstrated that 5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one can effectively reduce tumor growth and improve survival rates in mice with xenograft models of human cancers. Additionally, the compound has shown good pharmacokinetic properties and low toxicity profiles in preclinical toxicity studies.

The unique chemical structure of 5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one also makes it an attractive candidate for drug development. The fluoro substitution on the isoindolone core enhances its metabolic stability and bioavailability, while the 3-methoxypropyl side chain improves its solubility and cellular uptake. These properties collectively contribute to its favorable pharmacological profile.

In conclusion, 5-fluoro-2-(3-methoxypropyl)-2,3-dihydro-1H-isoindol-1-one (CAS No. 2138164-74-4) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory, antiviral, and anticancer activities make it a valuable lead for further drug development efforts. Ongoing research aims to optimize its chemical structure and evaluate its efficacy in more advanced preclinical and clinical settings.